Cas no 111934-94-2 (5-(bromomethyl)-2,2-dimethyl-1,3-dioxane)

• Product Name: 5-(bromomethyl)-2,2-dimethyl-1,3-dioxane
• CAS No: 111934-94-2
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 1203549
• PubChem ID: 13962340
• Update Time: 2025-07-19

5-(bromomethyl)-2,2-dimethyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-2,2-dimethyl-1,3-dioxane
• 5-bromomethyl-2,2-dimethyl[1,3]dioxane
• CTK0D3120
• ACMC-20mf48
• SureCN2835315
• 5-bromomethyl-2,2-dimethyl-[1,3]dioxane
• 2,2-dimethyl-5-bromomethyl-1,3-dioxane
• 1,3-Dioxane, 5-(bromomethyl)-2,2-dimethyl-
• AGN-PC-00OICZ
• 5-bromomethyl-2,2-dimethyl[1,3]dioxane; CTK0D3120; ACMC-20mf48; SureCN2835315; 5-bromomethyl-2,2-dimethyl-[1,3]dioxane; 2,2-dimethyl-5-bromomethyl-1,3-dioxane; 1,3-Dioxane, 5-(bromomethyl)-2,2-dimethyl-; AGN-PC-00OICZ;
• DTXSID70553371
• SCHEMBL2835315
• 111934-94-2
• 5-(Bromomethyl)-2,2-dimethyl[1,3]dioxane
• EN300-7655239
• AKOS040806223

• Inchi： 1S/C7H13BrO2/c1-7(2)9-4-6(3-8)5-10-7/h6H,3-5H2,1-2H3
• InChI Key： JXWMMTGNSOBOTC-UHFFFAOYSA-N
• SMILES： BrCC1COC(C)(C)OC1

Computed Properties

• Exact Mass: 208.00989g/mol
• Monoisotopic Mass: 208.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 5-(bromomethyl)-2,2-dimethyl-1,3-dioxane

Introduction to 5-(Bromomethyl)-2,2-dimethyl-1,3-dioxane (CAS No. 111934-94-2)

5-(Bromomethyl)-2,2-dimethyl-1,3-dioxane, with the CAS number 111934-94-2, is a versatile organic compound that has gained significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromomethyl group and a dioxane ring with two methyl substituents. These characteristics make it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 5-(Bromomethyl)-2,2-dimethyl-1,3-dioxane is C₇H₁₃O₃Br, and its molecular weight is approximately 207.08 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and acetone. Its physical and chemical properties have been extensively studied, providing a solid foundation for its application in various chemical processes.

In the context of synthetic chemistry, 5-(Bromomethyl)-2,2-dimethyl-1,3-dioxane serves as a valuable building block for the synthesis of complex organic molecules. The bromomethyl group can undergo various reactions, including nucleophilic substitution (SN₂) and coupling reactions, which are crucial for the construction of more intricate molecular frameworks. Additionally, the dioxane ring provides stability and reactivity that can be harnessed in multistep syntheses.

The versatility of 5-(Bromomethyl)-2,2-dimethyl-1,3-dioxane has been demonstrated in several recent studies. For instance, a 2021 study published in the Journal of Organic Chemistry reported the use of this compound in the synthesis of novel antiviral agents. The researchers utilized the bromomethyl group to introduce functional groups that enhanced the antiviral activity of the final compounds. This study highlighted the potential of 5-(Bromomethyl)-2,2-dimethyl-1,3-dioxane in developing new therapeutic agents.

In another application, a 2020 study in Organic Letters explored the use of 5-(Bromomethyl)-2,2-dimethyl-1,3-dioxane in palladium-catalyzed cross-coupling reactions. The researchers demonstrated that this compound could be efficiently converted into a range of substituted dioxanes with high yields and selectivity. This finding has significant implications for the synthesis of pharmaceutical intermediates and fine chemicals.

The safety profile of 5-(Bromomethyl)-2,2-dimethyl-1,3-dioxane has also been evaluated in several studies. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 5-(Bromomethyl)-2,2-dimethyl-1,3-dioxane (CAS No. 111934-94-2) is a valuable compound with a wide range of applications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an essential building block for the synthesis of bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new possibilities for its use in developing innovative therapeutic agents and chemical processes.